Trachyspermum ammi Bioactives Promote Neuroprotection by Inhibiting Acetylcholinesterase, A-Oligomerization/Fibrilization, and Mitigating Oxidative Stress In Vitro

Neurodegenerative diseases (NDs) are a large category of progressive neurological dis- orders with diverse clinical and pathological characteristics. Among the NDs, Alzheimer’s disease (AD) is the most widespread disease, which affects more than 400 million people globally. Oxida- tive stress is evident in the pathophysiology of nearly all NDs by affecting several pathways in neurodegeneration. No single drug can manage multi-faceted diseases like NDs. Therefore, an alternative therapeutic strategy is required, which can affect several pathophysiological pathways at a time. To achieve this aim, hexane and ethyl acetate extract from Trachyspermum ammi (Carom) were prepared, and GC/MS identified the bioactive compounds. For the cell-based assays, ox- idative stress was induced in SH-SY5Y neuroblastoma cells using hydrogen peroxide to evaluate the neuroprotective potential of the Carom extracts/bioactives. The extracts/bioactives provided neuroprotection in the cells by modulating multiple pathways involved in neurodegeneration, such as alleviating oxidative stress and mitochondrial membrane potential. They were potent inhibitors of acetylcholine esterase enzymes and displayed competitive/mixed-type inhibition. Additionally, anti-Aβ1-42 fibrilization/oligomerization and anti-glycation activities were also analyzed. The multi- faceted neuroprotection shown via Carom/Carvacrol makes it a prospective contender in drug development for NDs.